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Compound of Interest

Compound Name: Pgla tfa

Cat. No.: B15562902

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like PGLa TFA. This

guide provides immediate, essential safety and logistical information, including detailed

operational and disposal plans to foster a secure and efficient research environment.

Compound Identification: PGLa TFA refers to the peptide PGLa (Gly-Met-Ala-Ser-Lys-Ala-Gly-

Ala-Ile-Ala-Gly-Lys-Ile-Ala-Lys-Val-Ala-Leu-Lys-Ala-Leu-NH2) as a salt with Trifluoroacetic Acid

(TFA). While the peptide itself has biological activity, the primary acute handling hazards are

associated with the TFA counter-ion, a corrosive substance.[1][2][3]

Personal Protective Equipment (PPE)
When handling Pgla tfa, appropriate personal protective equipment is critical to minimize

exposure and ensure personal safety.[4] The following table summarizes the required PPE.
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PPE Item Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile for low volumes;

butyl rubber or Viton for high

volumes).[5]

To prevent skin contact with

the corrosive TFA component.

[6] Always consult the glove

manufacturer's compatibility

chart.[5]

Eye and Face Protection

ANSI-approved chemical

splash goggles.[5] A face

shield may be required for

high-volume applications.[5]

To protect eyes and face from

splashes of the substance.[6]

[7]

Body Protection

A properly sized, buttoned

laboratory coat.[5] For high-

volume tasks, a chemical-

resistant apron is

recommended.[5]

To protect skin and clothing

from contamination.[6][7]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[5] If a fume hood is not

available, a NIOSH-approved

respirator may be necessary

after a formal risk assessment.

[2][5]

To avoid inhalation of any dust,

aerosols, or vapors, as TFA

can be harmful if inhaled.[2][8]

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.[7]

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of Pgla tfa.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational before starting any work.[5]

Verify that an eyewash station and safety shower are accessible and functional.[9]
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Prepare all necessary equipment and reagents in advance to minimize time spent handling

the compound.

Keep the container of Pgla tfa tightly closed when not in use.[5][10]

2. Weighing and Reconstitution:

Perform all weighing and reconstitution of solid Pgla tfa within a chemical fume hood to

contain any airborne particles.

Use appropriate tools (e.g., spatulas, weighing paper) and clean them thoroughly after use.

When dissolving, add the solvent to the vial containing the peptide to avoid generating dust.

3. Experimental Use:

Handle all solutions containing Pgla tfa with the same precautions as the solid material.

Avoid direct contact with skin, eyes, and clothing.[5]

If diluting, always add the acid (TFA-containing solution) to water, never the other way

around.[9]

4. Post-Handling Procedures:

Thoroughly wash hands with soap and water after handling is complete.[5]

Decontaminate all work surfaces and equipment used.

Remove and properly dispose of contaminated PPE.

Experimental Workflow for Handling Pgla tfa
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Caption: A step-by-step workflow for the safe handling of Pgla tfa.
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Disposal Plan
Proper disposal of Pgla tfa and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.[3]

1. Waste Segregation:

All solid waste contaminated with Pgla tfa (e.g., weigh boats, pipette tips, gloves) should be

collected in a designated, labeled hazardous waste container.

Liquid waste containing Pgla tfa must be collected in a separate, sealed, and clearly labeled

hazardous waste container.[5]

Do not pour Pgla tfa waste down the drain.[5]

2. Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"Pgla trifluoroacetate".[10] Avoid using abbreviations.

The label should also include the primary hazards (e.g., "Corrosive").

3. Storage of Waste:

Store waste containers in a designated satellite accumulation area.

Ensure containers are kept closed and are in secondary containment to prevent spills.[10]

4. Final Disposal:

Arrange for the collection of hazardous waste by a certified disposal company in accordance

with local, state, and federal regulations.[3][5]

Pgla tfa Disposal Workflow
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Caption: The process for the safe disposal of Pgla tfa waste.

By adhering to these safety protocols and operational plans, researchers can handle Pgla tfa
with confidence, ensuring a safe laboratory environment for themselves and their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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